Cas no 475098-86-3 (2-methylquinoline-7-carboxylic acid)

• Product Name: 2-methylquinoline-7-carboxylic acid
• CAS No: 475098-86-3
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 931073
• PubChem ID: 10976221
• Update Time: 2025-04-19

2-methylquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methylquinoline-7-carboxylic acid
• 7-Quinolinecarboxylicacid,2-methyl-(9CI)
• AT21929
• DB-284387
• CCG-124614
• 475098-86-3
• 7-Quinolinecarboxylic acid, 2-methyl-
• AKOS022883018
• SCHEMBL6880429
• HLNZUPXEMBVXLU-UHFFFAOYSA-N

• Inchi： 1S/C11H9NO2/c1-7-2-3-8-4-5-9(11(13)14)6-10(8)12-7/h2-6H,1H3,(H,13,14)
• InChI Key： HLNZUPXEMBVXLU-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=CC=C(C)N=C2C=1)=O

Computed Properties

• Exact Mass: 187.063328530g/mol
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų